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Compound of Interest

Compound Name: 5-Chloro-7-nitro-1H-indole

CAS No.: 1197181-29-5

Cat. No.: B1434529

Get Quote

The indole ring system is a cornerstone of medicinal chemistry, recognized as a "privileged

scaffold" due to its prevalence in a vast array of natural products and clinically approved drugs.

[1][2] Its unique electronic properties and ability to form key hydrogen bonds allow it to interact

with a multitude of biological targets. The strategic functionalization of the indole core is a

critical aspect of drug design, enabling the fine-tuning of a compound's pharmacological profile.

5-Chloro-7-nitro-1H-indole emerges as a particularly valuable building block. The presence of

an electron-withdrawing nitro group at the 7-position and a halogen at the 5-position creates a

unique electronic landscape, influencing the reactivity of the entire molecule. These

substituents are not mere decorations; they are strategic handles for further chemical

modification and potent modulators of biological activity. This guide will provide the technical

foundation necessary to harness the potential of this versatile scaffold.

Core Physicochemical & Spectroscopic Profile
A precise understanding of a molecule's fundamental properties is the bedrock of any

successful research campaign. Below is a summary of the key identifiers for 5-Chloro-7-nitro-
1H-indole.
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Property Value Source

CAS Number 1197181-29-5 [3]

Molecular Formula C₈H₅ClN₂O₂ [3]

Molecular Weight 196.59 g/mol [3]

IUPAC Name 5-chloro-7-nitro-1H-indole

Synonyms 5-Chloro-7-nitroindole [3]

Predicted Spectroscopic Signature
While specific experimental spectra for this exact compound are not readily available in public

repositories, we can predict the key features based on its structure and data from analogous

compounds.[4]

¹H NMR: The proton spectrum would be characterized by distinct aromatic signals. The N-H

proton of the indole ring would likely appear as a broad singlet far downfield (>10 ppm). The

protons on the benzene portion of the ring would appear as doublets or doublets of doublets,

with coupling constants indicative of their ortho, meta, or para relationships.

¹³C NMR: The carbon spectrum would show eight distinct signals corresponding to the eight

carbon atoms in the structure. The carbons bonded to the electron-withdrawing nitro and

chloro groups, as well as the carbons of the pyrrole ring, would have characteristic chemical

shifts.

Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak (M+) at m/z

196, with a characteristic M+2 peak at m/z 198 in an approximate 3:1 ratio, confirming the

presence of a single chlorine atom.

Synthesis and Chemical Reactivity
The synthesis of substituted indoles is a well-established field of organic chemistry. For 7-

substituted indoles like our target compound, the Bartoli indole synthesis is a particularly

powerful method.[5] This reaction utilizes the interaction of an ortho-substituted nitroarene with

a vinyl Grignard reagent.
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A plausible synthetic pathway for 5-Chloro-7-nitro-1H-indole would start from a commercially

available, appropriately substituted nitrobenzene.
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1-Chloro-3-fluoro-5-nitrobenzene

2-Chloro-4-fluoro-6-nitroaniline

  Ammonia (S_NAr)

4-Chloro-2-nitroaniline

  De-fluorination

5-Chloro-7-nitro-1H-indole

  Bartoli Indole Synthesis
  (e.g., Vinylmagnesium bromide)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review
on Their Multifaceted Therapeutic Applications (2020–2024) - PMC [pmc.ncbi.nlm.nih.gov]

2. Role of Indole Scaffolds as Pharmacophores in the Development of Anti-Lung Cancer
Agents - PMC [pmc.ncbi.nlm.nih.gov]

3. echemi.com [echemi.com]

4. rsc.org [rsc.org]

5. Bartoli indole synthesis - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Introduction: The Strategic Value of the Indole Scaffold].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1434529/docs#introduction-the-strategic-value-of-
the-indole-scaffold]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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